Tert-butyl 4-[1-(4-methylphenyl)-2,5-dioxoazolidin-3-yl]piperazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Tert-butyl 4-[1-(4-methylphenyl)-2,5-dioxoazolidin-3-yl]piperazinecarboxylate” is a complex organic compound. While there is limited information available specifically on this compound, it is related to the compound “1-Boc-4-AP (tert-butyl 4- (phenylamino)piperidine-1-carboxylate)”, which is used as an intermediate in the manufacture of fentanyl and various related derivatives .
Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques such as X-ray crystallography. While specific structural data for “this compound” is not available, related compounds have been analyzed. For example, the structure of “C 14 H 19 N 3” was determined to be orthorhombic .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. While specific data for “this compound” is not available, related compounds like “tert-Butyl 4-((methylsulfonyl)oxy)piperidine-1-carboxylate” have a molecular weight of 279.35 .Scientific Research Applications
Synthesis and Characterization
One study focuses on the synthesis and characterization of a similar compound, detailing the process and the analysis of its structure through various spectroscopic techniques and X-ray diffraction studies. This compound was evaluated for its antibacterial and anthelmintic activity, showcasing the exploration of potential biological applications (Sanjeevarayappa et al., 2015).
Structural Analysis
Another research effort involved the crystal structure analysis of a tert-butyl piperazine derivative, providing insights into the molecule's architecture and potential interactions that could be exploited in drug design or material science applications (Gumireddy et al., 2021).
Biological Evaluation
Studies also include the evaluation of biological activities , such as the investigation into compounds' antimicrobial and larvicidal properties. This indicates a common interest in utilizing these chemical structures for developing new therapeutic agents or pesticides (Castelino et al., 2014).
Reactivity Studies
Research on the reactivity of similar compounds under various conditions can provide valuable information for synthetic chemistry, helping to develop new reactions or improve existing synthetic pathways (Mironovich & Shcherbinin, 2014).
Application in Corrosion Inhibition
Another application area includes the study of anticorrosive behavior of similar compounds, demonstrating the potential for these molecules to protect metals against corrosion, which is crucial in industrial applications (Praveen et al., 2021).
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with other molecules in a system. While the specific mechanism of action for “Tert-butyl 4-[1-(4-methylphenyl)-2,5-dioxoazolidin-3-yl]piperazinecarboxylate” is not known, related compounds like “1-Boc-4-AP (tert-butyl 4- (phenylamino)piperidine-1-carboxylate)” are used as intermediates in the manufacture of fentanyl, suggesting they may play a role in the synthesis of active pharmaceutical ingredients .
Safety and Hazards
The safety and hazards of a compound refer to its potential risks to human health and the environment. While specific safety data for “Tert-butyl 4-[1-(4-methylphenyl)-2,5-dioxoazolidin-3-yl]piperazinecarboxylate” is not available, related compounds have been classified as hazardous by the 2012 OSHA Hazard Communication Standard .
Future Directions
The future directions for a compound refer to potential applications and areas of research. While specific future directions for “Tert-butyl 4-[1-(4-methylphenyl)-2,5-dioxoazolidin-3-yl]piperazinecarboxylate” are not known, related compounds like “1-Boc-4-AP (tert-butyl 4- (phenylamino)piperidine-1-carboxylate)” are used in the manufacture of fentanyl, suggesting potential applications in pharmaceutical synthesis .
Properties
IUPAC Name |
tert-butyl 4-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O4/c1-14-5-7-15(8-6-14)23-17(24)13-16(18(23)25)21-9-11-22(12-10-21)19(26)27-20(2,3)4/h5-8,16H,9-13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIKZXBZYDCCSFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.